Cas no 1996589-58-2 (4-Octanol, 3-(aminomethyl)-3,4-dimethyl-)

• Product Name: 4-Octanol, 3-(aminomethyl)-3,4-dimethyl-
• CAS No: 1996589-58-2
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5276799
• Update Time: 2025-05-19

4-Octanol, 3-(aminomethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanol, 3-(aminomethyl)-3,4-dimethyl-

• Inchi： 1S/C11H25NO/c1-5-7-8-11(4,13)10(3,6-2)9-12/h13H,5-9,12H2,1-4H3
• InChI Key： OXPZGJZKHGBRDO-UHFFFAOYSA-N
• SMILES： CCC(CN)(C)C(C)(O)CCCC

Additional information on 4-Octanol, 3-(aminomethyl)-3,4-dimethyl-

4-Octanol, 3-(aminomethyl)-3,4-dimethyl-

The compound with CAS No. 1996589-58-2, commonly referred to as 4-Octanol, 3-(aminomethyl)-3,4-dimethyl-, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of alcohols and features a branched carbon chain with an amine group attached to the third carbon atom. The presence of the amine group and the branching in the carbon chain contribute to its distinctive chemical properties and reactivity.

4-Octanol, 3-(aminomethyl)-3,4-dimethyl- is synthesized through various methods, including nucleophilic substitution reactions and reductions of corresponding nitriles. The synthesis process often involves the use of catalysts and specific reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods for this compound.

The physical properties of 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- include a melting point of approximately -50°C and a boiling point around 170°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for applications in both polar and non-polar solvents. The compound exhibits a faint odor and is typically stable under normal storage conditions.

In terms of chemical reactivity, 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- is known for its ability to undergo various functional group transformations. For instance, the amine group can participate in reactions such as alkylation, acylation, and diazotization. Additionally, the alcohol group can be converted into other functional groups like esters or ethers through appropriate chemical treatments.

Recent studies have highlighted the potential of 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- in pharmaceutical applications. Researchers have explored its use as a precursor for bioactive molecules with potential anti-inflammatory and antioxidant properties. The compound's ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis.

The demand for 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- has grown significantly in recent years due to its role as an intermediate in the synthesis of specialty chemicals. It is widely used in the production of surfactants, plasticizers, and lubricants. Furthermore, its application in the agrochemical industry has been explored for its potential as a plant growth regulator.

From an environmental perspective, the biodegradability of 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- has been studied extensively. Research indicates that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds.

In conclusion, 4-Octanol, 3-(aminomethyl)-3,4-dimethyl- (CAS No. 1996589-58-2) is a multifaceted organic compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable building block for advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.